![molecular formula C11H19NO6S B2810068 2-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-1,1-dioxothiolane-2-carboxylic acid CAS No. 2445786-31-0](/img/structure/B2810068.png)
2-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-1,1-dioxothiolane-2-carboxylic acid
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Overview
Description
2-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-1,1-dioxothiolane-2-carboxylic acid is a useful research compound. Its molecular formula is C11H19NO6S and its molecular weight is 293.33. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
Compounds with complex structures, including those with carboxylic acid, amide, and dioxothiolane groups, play a crucial role in organic synthesis and the development of new chemical reactions. For example, the study on pyrazole derivatives highlights the importance of such compounds in forming carboxamides and carboxylates through reactions with binucleophiles, showcasing their versatility in synthesizing new chemical entities (İ. Yıldırım et al., 2005).
Polymer and Material Science
In the field of polymer science, compounds with multiple functional groups facilitate the development of functional polymers and materials. An example is the synthesis of exo-7-oxanorbornene species for dendronized polymers, illustrating the role of complex molecules in creating novel materials with potential applications in various industries (Meina Liu et al., 2014).
Biochemical Research
Compounds with specific structural features, such as those related to "2-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-1,1-dioxothiolane-2-carboxylic acid," are investigated for their biochemical applications. Studies on allosteric modifiers of hemoglobin demonstrate the potential of such compounds to influence oxygen affinity, highlighting their significance in medical and biological research (R. Randad et al., 1991).
Mechanism of Action
Mode of Action
It is known that the compound is used in the preparation of modified macromolecular scaffolds for drug delivery using pamam dendrimers . The interaction of the compound with its targets and the resulting changes are subject to ongoing research.
Result of Action
The molecular and cellular effects of EN300-26683107’s action are largely dependent on the specific drug being delivered . As a component of a drug delivery system, its primary role is likely to facilitate the delivery of the drug to its target site.
properties
IUPAC Name |
2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1,1-dioxothiolane-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO6S/c1-10(2,3)18-9(15)12-7-11(8(13)14)5-4-6-19(11,16)17/h4-7H2,1-3H3,(H,12,15)(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMHQIUFIUXCWGI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1(CCCS1(=O)=O)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-1,1-dioxothiolane-2-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.